N-(2,4-dichlorophenyl)-3-oxobutanamide
Overview
Description
N-(2,4-dichlorophenyl)-3-oxobutanamide, also known as Dichlorophenyloxobutanamide (DCB), is an organochlorine compound that is used in a variety of scientific research applications. DCB is a derivative of oxobutanamide and has a chlorine atom attached to the nitrogen atom, which gives it unique physical and chemical properties. DCB has been studied extensively in the fields of biochemistry, physiology, and pharmacology and has been used in research to investigate a variety of biological processes. In
Scientific Research Applications
Crystal Structure Optimization : The crystal structure of a similar compound, N-(3,4-Dichlorophenyl)-3-oxobutanamide, was optimized using semi-empirical methods, revealing insights into its conformational discrepancy and crystal packing. This study has implications for understanding the molecular structure and interactions of related compounds like N-(2,4-dichlorophenyl)-3-oxobutanamide (Jotani, 2012).
Molecular Docking and Biological Activities : Research on derivatives of this compound, such as 4-[(2, 6 – dichlorophenyl) amino] 2 –methylidene 4 – oxobutanoic acid, showed that these compounds have potential as nonlinear optical materials and might have biological activities, as indicated by docking studies (Vanasundari et al., 2018).
Environmental Degradation and Toxicity : The degradation of environmental pollutants like chlorophenols, which include 2,4-dichlorophenol, a structurally related compound to this compound, was studied. The research revealed efficient degradation pathways and the potential application of laccases in environmental biotechnology (Zhuo et al., 2018).
Synthesis of Potential Biological Agents : Studies involving the synthesis of compounds like N-(4-chlorophenyl)-7-methyl-5-aryl-2,3-dihydro-5H-thiazolol[3,2-a]pyrimidine-6-carboxamide, using N-(4-chlorophenyl)-3-oxobutanamide, showed that these compounds could inhibit bacterial and fungal growth, suggesting a potential for developing new antimicrobial agents (Akbari et al., 2008).
Chemical Transformations and Reactions : Research has also been conducted on the chemical reactions and transformations involving compounds like N,N′-oligomethylenebis(3-oxobutanamide)s, which are structurally related to this compound. Such studies contribute to understanding the chemical behavior and potential applications of these compounds in various fields (Chowdhury & Nishino, 2005).
Mechanism of Action
Target of Action
N-(2,4-dichlorophenyl)-3-oxobutanamide is a complex organic compoundSimilar compounds have been found to interact with various proteins and enzymes .
Mode of Action
It is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding, van der waals forces, and π-π stacking .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted in the urine .
Result of Action
Similar compounds have been found to have various effects, including changes in cell signaling, gene expression, and metabolic processes .
Action Environment
The action of this compound can be influenced by various environmental factors, including temperature, pH, and the presence of other molecules. These factors can affect the compound’s stability, efficacy, and the nature of its interactions with its targets .
properties
IUPAC Name |
N-(2,4-dichlorophenyl)-3-oxobutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2NO2/c1-6(14)4-10(15)13-9-3-2-7(11)5-8(9)12/h2-3,5H,4H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTKNYOWCICFXOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)NC1=C(C=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50169217 |
Source
|
| Record name | 2',4'-Dichloroacetoacetanilide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50169217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17223-66-4 |
Source
|
| Record name | N-(2,4-Dichlorophenyl)-3-oxobutanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17223-66-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2',4'-Dichloroacetoacetanilide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017223664 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 17223-66-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132855 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2',4'-Dichloroacetoacetanilide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50169217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2',4'-dichloroacetoacetanilide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.496 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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